Cas no 2411308-44-4 (3-amino-N-[4-(2-oxoazetidin-1-yl)phenyl]pyrazine-2-carboxamide)

• Product Name: 3-amino-N-[4-(2-oxoazetidin-1-yl)phenyl]pyrazine-2-carboxamide
• CAS No: 2411308-44-4
• MF: C₁₄H₁₃N₅O₂
• MW: 283.285321950912
• CID: 6208388
• PubChem ID: 154741210
• Update Time: 2025-07-20

3-amino-N-[4-(2-oxoazetidin-1-yl)phenyl]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411308-44-4
• Z1987890359
• EN300-26586610
• 3-amino-N-[4-(2-oxoazetidin-1-yl)phenyl]pyrazine-2-carboxamide

• Inchi： 1S/C14H13N5O2/c15-13-12(16-6-7-17-13)14(21)18-9-1-3-10(4-2-9)19-8-5-11(19)20/h1-4,6-7H,5,8H2,(H2,15,17)(H,18,21)
• InChI Key： NPZJAOMOTOZRIL-UHFFFAOYSA-N
• SMILES： O=C1CCN1C1C=CC(=CC=1)NC(C1C(N)=NC=CN=1)=O

Computed Properties

• Exact Mass: 283.10692467g/mol
• Monoisotopic Mass: 283.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Additional information on 3-amino-N-[4-(2-oxoazetidin-1-yl)phenyl]pyrazine-2-carboxamide

Introduction to 3-amino-N-[4-(2-oxoazetidin-1-yl)phenyl]pyrazine-2-carboxamide (CAS No. 2411308-44-4)

The compound 3-amino-N-[4-(2-oxoazetidin-1-yl)phenyl]pyrazine-2-carboxamide (CAS No. 2411308-44-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. This heterocyclic derivative has garnered attention due to its structural complexity and potential therapeutic applications. The presence of multiple pharmacophoric moieties, including an amino group, a pyrazine ring, and an azetidinone moiety, makes this compound a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry, owing to their ability to interact with various biological targets. The incorporation of a phenyl ring further enhances its binding affinity and selectivity. Specifically, the 2-oxoazetidin-1-yl substituent introduces a unique conformational flexibility, which can be exploited to optimize pharmacokinetic properties. This structural feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

In the context of current research, 3-amino-N-[4-(2-oxoazetidin-1-yl)phenyl]pyrazine-2-carboxamide has been explored for its potential role in modulating enzymes associated with inflammatory and metabolic disorders. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain kinases and proteases, which are key players in disease pathogenesis. The amino group at the N-terminal position provides a site for further derivatization, enabling the synthesis of analogs with enhanced potency and selectivity.

The azetidinone ring is another critical feature of this molecule, as it mimics the binding pockets of several therapeutic targets. This structural motif has been extensively studied for its role in antibiotic and anti-inflammatory agents. By integrating this moiety with a pyrazine core, researchers aim to develop compounds that can effectively interfere with disease-causing pathways while minimizing off-target effects. The phenyl substituent further contributes to the compound's solubility and bioavailability, making it a suitable candidate for oral administration.

One of the most compelling aspects of 3-amino-N-[4-(2-oxoazetidin-1-yl)phenyl]pyrazine-2-carboxamide is its potential application in addressing multifaceted diseases. For instance, its dual interaction with both kinase and protease targets makes it an attractive candidate for treating conditions such as cancer and diabetes. Additionally, the compound's ability to cross the blood-brain barrier suggests its utility in neurodegenerative disorders. These findings underscore the importance of designing molecules with multiple functional groups to achieve broad therapeutic benefits.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for subsequent biological evaluation. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to confirm the structural integrity of the final product.

Biological testing has revealed that 3-amino-N-[4-(2-oxoazetidin-1-yl)phenyl]pyrazine-2-carboxamide demonstrates promising activity against several disease models. In cell-based assays, it has shown inhibitory effects on enzymes like JAK2 and EGFR, which are overexpressed in certain types of cancer. Furthermore, animal models have indicated that this compound can modulate inflammatory responses without significant toxicity. These results warrant further investigation into its clinical potential.

The development of new drugs is often hampered by issues such as drug resistance and side effects. However, compounds like 3-amino-N-[4-(2-oxoazetidin-1-yl)phenyl]pyrazine-2-carboxamide offer a ray of hope by providing novel chemical scaffolds that can overcome existing challenges. The integration of computational chemistry techniques has also facilitated the rapid screening of analogs with improved properties. This approach allows researchers to optimize lead compounds more efficiently, reducing the time and cost associated with drug development.

In conclusion, 3-amino-N-[4-(2-oxoazetidin-1-yl)phenyl]pyrazine-2-carboxamide (CAS No. 2411308-44-4) represents a significant contribution to modern medicinal chemistry. Its unique structural features and promising biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of humanity's most pressing health challenges.